Cas no 2377033-51-5 (Methyl 2-cyclopropyl-2-(hydroxyamino)acetate;hydrochloride)

• Product Name: Methyl 2-cyclopropyl-2-(hydroxyamino)acetate;hydrochloride
• CAS No: 2377033-51-5
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 6367912
• PubChem ID: 145913540
• Update Time: 2025-06-08

Methyl 2-cyclopropyl-2-(hydroxyamino)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2377033-51-5
• EN300-7456396
• Methyl 2-cyclopropyl-2-(hydroxyamino)acetate;hydrochloride
• methyl 2-cyclopropyl-2-(N-hydroxyamino)acetate hydrochloride

• Inchi： 1S/C6H11NO3.ClH/c1-10-6(8)5(7-9)4-2-3-4;/h4-5,7,9H,2-3H2,1H3;1H
• InChI Key： LMFJJDKMCRYRFV-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1CC1)NO)=O

Computed Properties

• Exact Mass: 181.0505709g/mol
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 2-cyclopropyl-2-(hydroxyamino)acetate;hydrochloride

Comprehensive Overview of Methyl 2-cyclopropyl-2-(hydroxyamino)acetate hydrochloride (CAS No. 2377033-51-5)

Methyl 2-cyclopropyl-2-(hydroxyamino)acetate hydrochloride (CAS No. 2377033-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropyl and hydroxyamino functional groups, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of oncology and infectious diseases.

The molecular structure of Methyl 2-cyclopropyl-2-(hydroxyamino)acetate hydrochloride features a methyl ester group, which enhances its solubility and reactivity in various chemical environments. This property makes it a valuable intermediate in organic synthesis. Recent studies have explored its utility in creating peptide mimetics and enzyme inhibitors, which are critical in designing next-generation pharmaceuticals. The compound’s hydrochloride salt form further improves its stability, making it suitable for long-term storage and transportation.

In the context of current research trends, Methyl 2-cyclopropyl-2-(hydroxyamino)acetate hydrochloride aligns with the growing demand for small-molecule therapeutics. With the rise of personalized medicine and targeted drug delivery systems, this compound’s modular structure offers flexibility for chemical modifications. Its potential applications in cancer therapy and antibacterial agents are under active investigation, as evidenced by its frequent mention in patent filings and academic publications.

From a synthetic chemistry perspective, the preparation of Methyl 2-cyclopropyl-2-(hydroxyamino)acetate hydrochloride involves multi-step reactions, including cyclopropanation and esterification. These processes require precise control of reaction conditions to ensure high yield and purity. The compound’s chirality also adds complexity to its synthesis, making it a subject of interest for asymmetric catalysis studies. Researchers are continually optimizing these methods to reduce costs and environmental impact, reflecting the broader shift toward green chemistry.

The analytical characterization of Methyl 2-cyclopropyl-2-(hydroxyamino)acetate hydrochloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound’s identity and purity, which are essential for its use in high-stakes applications like clinical trials. Quality control protocols are rigorously applied to meet regulatory standards, ensuring consistency across batches.

In the pharmaceutical industry, Methyl 2-cyclopropyl-2-(hydroxyamino)acetate hydrochloride is often discussed alongside drug repurposing strategies. Its structural features make it a candidate for modifying existing drugs to enhance efficacy or reduce side effects. This approach is particularly relevant in addressing antibiotic resistance and rare diseases, where traditional drug development pipelines face challenges.

Beyond its biomedical applications, this compound has also found use in material science. Its ability to form stable complexes with metals opens doors for designing catalysts and functional materials. Such interdisciplinary applications highlight its versatility and underscore the importance of continued research into its properties.

As the scientific community explores Methyl 2-cyclopropyl-2-(hydroxyamino)acetate hydrochloride further, its role in precision medicine and biotechnology is expected to expand. Collaborative efforts between academia and industry are crucial to unlocking its full potential, paving the way for innovative solutions to global health challenges.